Cas no 17076-72-1 (3-(4-Nitrophenoxy)benzaldehyde)
3-(4-Nitrophenoxy)benzaldehyde is a synthetic aromatic aldehyde featuring a nitrophenoxy substituent at the para position relative to the aldehyde group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its nitro and aldehyde functional groups offer versatile reactivity, enabling further derivatization through reduction, condensation, or nucleophilic addition reactions. The electron-withdrawing nitro group enhances the electrophilicity of the aldehyde, facilitating selective transformations. With high purity and consistent performance, it is suitable for research and industrial applications requiring precise molecular building blocks. Proper handling is advised due to potential sensitivity to light and moisture.
17076-72-1 structure
Product Name:3-(4-Nitrophenoxy)benzaldehyde
CAS No:17076-72-1
MF:C13H9NO4
MW:243.214863538742
MDL:MFCD18207479
CID:859243
PubChem ID:15186783
Update Time:2025-05-27
3-(4-Nitrophenoxy)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Nitrophenoxy)-benzaldehyde
- 3-(4-Nitrophenoxy)benzaldehyde
- 3-[(4-N,N-bis(2-chloroethyl)amino)phenyl]propanoic acid
- 3-[(4-nitrophenyl)oxy]benzaldehyde
- 3-[4-[N,N-Bis(2-chloroethyl)amino]phenyl]propionic acid
- 3-{4-[Bis-(2-chlor-aethyl)-amino]-phenyl}-propionsaeure
- 3-{4-[bis-(2-chloro-ethyl)-amino]-phenyl}-propionic acid
- p-[bis(2-chloroethyl)amino]-b-phenylpropionic acid
- p-[Bis(2-chloroethyl)amino]hydrocinnamic acid
- A50704
- CS-0448045
- 17076-72-1
- BS-27581
- SCHEMBL3746036
- NGXQRTNNSHZDDA-UHFFFAOYSA-N
- AKOS008923442
- MFCD18207479
-
- MDL： MFCD18207479
- Inchi： 1S/C13H9NO4/c15-9-10-2-1-3-13(8-10)18-12-6-4-11(5-7-12)14(16)17/h1-9H
- InChI Key： NGXQRTNNSHZDDA-UHFFFAOYSA-N
- SMILES： O(C1C=CC=C(C=O)C=1)C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 243.05300
- Monoisotopic Mass: 243.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 72.12000
- LogP: 3.72280
3-(4-Nitrophenoxy)benzaldehyde Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
3-(4-Nitrophenoxy)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB540254-1 g |
3-(4-Nitrophenoxy)-benzaldehyde; . |
17076-72-1 | 1g |
€368.80 | 2023-04-14 | ||
| Apollo Scientific | OR200044-1g |
3-(4-Nitrophenoxy)benzaldehyde |
17076-72-1 | 1g |
£235.00 | 2023-09-02 | ||
| TRC | N509078-50mg |
3-(4-Nitrophenoxy)benzaldehyde |
17076-72-1 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N509078-100mg |
3-(4-Nitrophenoxy)benzaldehyde |
17076-72-1 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N509078-500mg |
3-(4-Nitrophenoxy)benzaldehyde |
17076-72-1 | 500mg |
$ 160.00 | 2022-06-03 | ||
| abcr | AB540254-250mg |
3-(4-Nitrophenoxy)-benzaldehyde; . |
17076-72-1 | 250mg |
€109.60 | 2025-02-21 | ||
| abcr | AB540254-1g |
3-(4-Nitrophenoxy)-benzaldehyde; . |
17076-72-1 | 1g |
€146.10 | 2025-02-21 | ||
| Aaron | AR00AR7I-1g |
3-(4-Nitrophenoxy)-benzaldehyde |
17076-72-1 | 97% | 1g |
$111.00 | 2025-01-23 | |
| Aaron | AR00AR7I-5g |
3-(4-Nitrophenoxy)-benzaldehyde |
17076-72-1 | 97% | 5g |
$318.00 | 2025-01-23 | |
| Aaron | AR00AR7I-25g |
3-(4-Nitrophenoxy)-benzaldehyde |
17076-72-1 | 97% | 25g |
$941.00 | 2025-01-23 |
3-(4-Nitrophenoxy)benzaldehyde Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
17076-72-1 (3-(4-Nitrophenoxy)benzaldehyde) Related Products
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- 354512-22-4(3-Methoxy-5-nitrobenzaldehyde)
- 62507-47-5(Methanone, (3-methoxyphenyl)(4-nitrophenyl)-)
- 62256-41-1(Benzaldehyde, 2-(4-nitrophenoxy)-)
- 61435-06-1(Ethanone, 1-[3-(3-nitrophenoxy)phenyl]-)
- 3402-74-2(1-Methyl-4-(4-nitrophenoxy)benzene)
- 1630-17-7(Benzene,1,3-dimethyl-5-(4-nitrophenoxy)-)
- 2303-25-5(Benzene,1-methyl-3-(4-nitrophenoxy)-)
- 2363-11-3(3-(2,4-Dinitrophenoxy)benzaldehyde)
- 80410-57-7(3-Methoxy-4-nitrobenzaldehyde)
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